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Compound of Interest

Compound Name: Mineral spirits

Cat. No.: B1165898 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. Mineral spirits, a common solvent, is classified as a hazardous waste due to its

flammability and potential environmental impact.[1][2] Adherence to strict disposal protocols is

essential to ensure a safe working environment and to prevent environmental contamination.[1]

Immediate Safety and Disposal Plan
This guide provides a step-by-step operational plan for the safe disposal of mineral spirits in a

laboratory setting, in accordance with Environmental Protection Agency (EPA) and

Occupational Safety and Health Administration (OSHA) guidelines.

Waste Identification and Characterization
Mineral spirits are petroleum-based solvents and are considered a flammable liquid.[3][4][5]

Due to their low flash point, they pose a significant fire hazard if not handled and disposed of

correctly.[1][3] Improper disposal, such as pouring down the drain or placing in regular trash, is

prohibited as it can lead to environmental damage and safety risks.[1]
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Property Value Regulatory Significance

Flash Point 102-147°F (39-64°C)

Classified as a flammable or

combustible liquid under

OSHA and EPA regulations,

requiring special handling and

disposal as hazardous waste.

[3][6][7][8]

Hazard Classification
Flammable Liquid: Category 3

or 4; Aspiration Hazard

Dictates the need for specific

personal protective equipment

(PPE), storage in flammable

safety cabinets, and disposal

as hazardous waste.[3][4][5]

EPA Hazardous Waste Yes

Must be managed according to

the Resource Conservation

and Recovery Act (RCRA)

regulations.[4][9]

Step-by-Step Disposal Protocol
1. Waste Collection:

Designated Waste Container: Use a dedicated, properly labeled hazardous waste container

for the collection of used mineral spirits.[9][10] The container must be compatible with

mineral spirits; high-density polyethylene (HDPE) or a metal safety can are appropriate

choices.[8][9] Do not use containers that previously held incompatible materials, such as

strong oxidizing agents.[7][11]

Avoid Mixing Wastes: Do not mix mineral spirits with other types of solvent waste unless

explicitly permitted by your institution's hazardous waste management plan.[12] Mixing can

create dangerous reactions and complicate the disposal process.

2. Container Management in a Satellite Accumulation Area (SAA):

Location: Establish a designated Satellite Accumulation Area (SAA) for the temporary

storage of hazardous waste.[10] This area should be at or near the point of generation and
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under the control of laboratory personnel.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and a description of the contents (e.g., "Hazardous Waste - Mineral Spirits").[9][13][14] The

label should also include the date when waste was first added to the container.

Container Integrity: Keep the waste container securely capped at all times, except when

adding waste.[10] Ensure the container is in good condition and not leaking.

3. Disposal of Contaminated Materials:

Rags and Absorbents: Rags, paper towels, and other solid materials contaminated with

mineral spirits are also considered hazardous waste.[1] Do not dispose of these in the

regular trash. Place them in a separate, clearly labeled hazardous waste container

designated for solid solvent waste.

Empty Containers: An empty mineral spirits container may be disposed of in the regular

trash only if it is "RCRA empty," meaning all possible contents have been removed. For

practical purposes in a laboratory setting, it is often best to manage empty containers as

hazardous waste to ensure compliance.

4. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): When the waste container is full or has

been accumulating for a specified period (typically several months, but check with your

institution's EHS), contact your facility's Environmental Health and Safety (EHS) department

to arrange for pickup and disposal.

Licensed Disposal Facility: Your EHS department will ensure the waste is transported to a

licensed hazardous waste disposal facility in compliance with all federal and state

regulations.[4]

Experimental Protocols Referenced
The procedures outlined above are based on established safety protocols and regulatory

requirements for the management of hazardous waste in a laboratory setting, as defined by the
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EPA's Resource Conservation and Recovery Act (RCRA) and OSHA's Hazard Communication

Standard.

Mineral Spirits Disposal Workflow

Mineral Spirits Disposal Workflow

Waste Generation & Collection

Satellite Accumulation Area (SAA) Disposal Process

Mineral spirits used in experiment

Collect used mineral spirits in a designated, compatible, and labeled hazardous waste container

Liquid Waste

Collect contaminated solids (rags, gloves) in a separate, labeled hazardous waste container

Solid Waste

Store waste containers in a designated SAA, at or near the point of generation

Keep containers closed except when adding waste. Monitor fill level and accumulation start date.

Is container full or has it reached the accumulation time limit?

No

Contact Environmental Health & Safety (EHS) for waste pickup

Yes

EHS transports waste to a licensed hazardous waste disposal facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of mineral spirits in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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